Cas no 2418722-09-3 (1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide)

• Product Name: 1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide
• CAS No: 2418722-09-3
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5937895
• PubChem ID: 154881213
• Update Time: 2025-06-25

1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide
• 1,5-dimethyl-N-{[1-(prop-2-enamido)cyclobutyl]methyl}-1H-pyrazole-3-carboxamide
• 2418722-09-3
• EN300-26690140
• 1,5-Dimethyl-N-[[1-(prop-2-enoylamino)cyclobutyl]methyl]pyrazole-3-carboxamide
• Z3706784521

• Inchi： 1S/C14H20N4O2/c1-4-12(19)16-14(6-5-7-14)9-15-13(20)11-8-10(2)18(3)17-11/h4,8H,1,5-7,9H2,2-3H3,(H,15,20)(H,16,19)
• InChI Key： WOWPKVHUIBJFHP-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1(CNC(C2C=C(C)N(C)N=2)=O)CCC1

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76Ų

Additional information on 1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide

Professional Introduction to 1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide (CAS No. 2418722-09-3)

1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2418722-09-3, represents a unique structural motif that has been explored for its potential biological activities. The molecular framework of this compound integrates several key functional groups, including an amide linkage, a pyrazole core, and a cyclobutyl substituent, which collectively contribute to its distinctive chemical and biological properties.

The pyrazole scaffold is a well-known heterocyclic system that is widely prevalent in medicinal chemistry due to its versatility and biological relevance. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 1H-pyrazole moiety in this compound's structure is positioned such that it can interact with biological targets in a manner that may modulate cellular processes. The presence of two methyl groups at the 1 and 5 positions further enhances the steric and electronic properties of the pyrazole ring, influencing its reactivity and binding affinity.

The amide group in the compound's name, specifically N-{1-(prop-2-enamido)cyclobutylmethyl}, introduces a prop-2-enamido moiety linked to a cyclobutylmethyl group. This structural feature is particularly intriguing as it combines the potential for hydrogen bonding with the rigidity provided by the cyclobutyl ring. The prop-2-enamido group, also known as an acrylamide derivative, is known for its ability to participate in various biochemical interactions, including those with proteins and nucleic acids. The cyclobutylmethyl group adds an additional layer of complexity by introducing steric hindrance and altering the electronic distribution around the molecule.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Molecular docking studies have been conducted on 1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide to identify potential binding pockets in target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention. The unique combination of structural elements in this molecule allows it to fit into binding sites with high specificity, which is crucial for drug development.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have shown that it exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. The amide group and the pyrazole core appear to play critical roles in mediating these effects. Additionally, the cyclobutyl substituent seems to contribute to stabilizing the compound's conformation in solution, which may enhance its bioavailability and pharmacokinetic properties.

The synthesis of 1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide presents unique challenges due to its complex structure. Multi-step synthetic routes involving cyclization reactions and functional group transformations are typically employed to construct the desired molecular framework. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been utilized to streamline certain steps in the synthesis process. These methods not only improve yield but also enhance purity, which are critical factors for pharmaceutical applications.

The potential therapeutic applications of this compound are currently under investigation across multiple disease areas. Given its structural similarities to known bioactive molecules, it is being explored for its efficacy in treating conditions such as arthritis and other inflammatory disorders. Furthermore, its ability to interact with various biological targets suggests that it may also have utility in oncology and neurology research.

As research progresses, additional derivatives of 1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide are being synthesized to optimize its pharmacological properties. By modifying specific functional groups or introducing new substituents, scientists aim to enhance its potency, selectivity, and overall therapeutic profile. These efforts are part of a broader trend in medicinal chemistry where structure-based drug design plays a pivotal role in developing novel therapeutics.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Integrating knowledge from various fields allows for a more comprehensive understanding of how these molecules interact with biological systems. This collaborative approach is essential for translating laboratory discoveries into viable drug candidates that can address unmet medical needs.

In conclusion, 1,5-dimethyl-N-{1-(prop-2-enamido)cyclobutylmethyl}-1H-pyrazole-3-carboxamide (CAS No. 2418722-09-3) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and recent findings from computational and experimental studies position it as a promising candidate for further development. As research continues to uncover new applications and optimize synthetic routes, this compound represents an exciting area of exploration within medicinal chemistry.